1,2-Diamino-4-(2,5-dimethoxyphenyl)-imidazole
Cat. No. B8412047
M. Wt: 234.25 g/mol
InChI Key: YHIXIWLTPGDWDK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05840911
Procedure details
A solution of 26.1 g of 2-amino-1-benzylideneamino-4-(2,5-dimethoxyphenyl)-imidazole and 16.2 ml of hydrazine hydrate in 80 ml of diethylene glycol is stirred at 170° C. for 6 hours. After cooling, 400 ml of water are added to the reaction mixture. The product that has separated out is filtered off with suction, washed with water and recrystallized from 150 ml of ethanol. In that manner there is obtained the title compound, m.p. 159°-160° C., 1H-NMR (DMSO): δ=7.47 (d, 1H); 7.07 (s, 1H); 6.87 (d, 1H); 6.63 (q, 1H); 5.52 (s, 2H); 5.34 (s, 2H); 3.79 (s, 3H); 3.69 (s, 3H).
Name
2-amino-1-benzylideneamino-4-(2,5-dimethoxyphenyl)-imidazole
Quantity
26.1 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[N:3]([N:17]=CC2C=CC=CC=2)[CH:4]=[C:5]([C:7]2[CH:12]=[C:11]([O:13][CH3:14])[CH:10]=[CH:9][C:8]=2[O:15][CH3:16])[N:6]=1.O.NN.O>C(O)COCCO>[NH2:17][N:3]1[CH:4]=[C:5]([C:7]2[CH:12]=[C:11]([O:13][CH3:14])[CH:10]=[CH:9][C:8]=2[O:15][CH3:16])[N:6]=[C:2]1[NH2:1] |f:1.2|
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Inputs
Step One
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Name
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2-amino-1-benzylideneamino-4-(2,5-dimethoxyphenyl)-imidazole
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Quantity
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26.1 g
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Type
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reactant
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Smiles
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NC=1N(C=C(N1)C1=C(C=CC(=C1)OC)OC)N=CC1=CC=CC=C1
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Name
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Quantity
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16.2 mL
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Type
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reactant
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Smiles
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O.NN
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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C(COCCO)O
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Step Two
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Name
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Quantity
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400 mL
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Type
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reactant
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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CUSTOM
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Type
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CUSTOM
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Details
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The product that has separated out
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FILTRATION
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Type
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FILTRATION
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Details
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is filtered off with suction
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WASH
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Type
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WASH
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Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallized from 150 ml of ethanol
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NN1C(=NC(=C1)C1=C(C=CC(=C1)OC)OC)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
